Cas no 132951-93-0 (Tin(4+) Tetra(2-propanolate))

• Product Name: Tin(4+) Tetra(2-propanolate)
• CAS No: 132951-93-0
• MF: C₃H₈OSn
• MW: 178.805020332336
• CID: 1231586
• PubChem ID: 87946871
• Update Time: 2025-07-21

Tin(4+) Tetra(2-propanolate) Chemical and Physical Properties

Names and Identifiers

• Tin(4+) tetra(2-propanolate)
• Tin (IV) Isopropoxide
• ACMC-20aji2
• Tetraisopropoxyzinn
• Tetrakis-isopropyloxy-zinn
• Tetraisopropoxystannan
• tin isopropoxide
• CTK3J8303
• Tin(IV) isopropoxide isopropanol adduct
• SCHEMBL6131192
• 2-Propanol, tin(4+) salt (5:1) (9CI)
• 132951-93-0
• SCHEMBL6131194
• Tin(4+) Tetra(2-propanolate)

• Inchi： 1S/C3H8O.Sn/c1-3(2)4;/h3-4H,1-2H3;
• InChI Key： CCLUHSUSTSVOPJ-UHFFFAOYSA-N
• SMILES： [Sn].OC(C)C

Computed Properties

• Exact Mass: 179.959717g/mol
• Monoisotopic Mass: 179.959717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 10.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: No data available
• Melting Point: ca 130℃
• Boiling Point: 131℃/1.6mm
• Flash Point: No data available
• Water Partition Coefficient: Soluble in hydrocarbons and warm isopropanol. Hydrolyzes with water. Reacts with alcohols, ketones and esters.
• PSA: 92.24000
• LogP: 2.92040
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: No data available

Tin(4+) Tetra(2-propanolate) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Moisture Sensitive. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Tin(4+) Tetra(2-propanolate)

Introduction to Tin(4+) Tetra(2-propanolate) and Its Applications in Modern Chemistry

Tin(4+) Tetra(2-propanolate), with the CAS number 132951-93-0, is a specialized organotin compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, plays a pivotal role in various synthetic and catalytic processes. The stability and reactivity of Tin(4+) Tetra(2-propanolate) make it an invaluable tool for researchers exploring advanced chemical methodologies.

The molecular formula of Tin(4+) Tetra(2-propanolate) is Sn(C₃H₇O)₄, reflecting its composition of tin ions coordinated with tetra-isopropoxide ligands. This configuration imparts exceptional chelating properties, enabling the compound to participate in a wide range of chemical transformations. The use of isopropoxide groups enhances its solubility in organic solvents, making it particularly useful in solution-phase reactions.

In recent years, Tin(4+) Tetra(2-propanolate) has been extensively studied for its applications in cross-coupling reactions, which are fundamental to the synthesis of complex organic molecules. These reactions, including Suzuki-Miyaura and Stille couplings, rely on the ability of organotin reagents to facilitate the formation of carbon-carbon bonds. Tin(4+) Tetra(2-propanolate) has demonstrated high efficiency in these processes, often outperforming other organotin compounds due to its stability and selectivity.

One of the most compelling aspects of Tin(4+) Tetra(2-propanolate) is its versatility in pharmaceutical applications. Researchers have leveraged its catalytic properties to develop novel drug intermediates and active pharmaceutical ingredients (APIs). For instance, studies have shown that this compound can facilitate the synthesis of biologically active molecules with improved yields and purity. Its role in asymmetric synthesis has also been explored, offering a pathway to enantiomerically pure compounds that are crucial for many therapeutic agents.

The compound's environmental compatibility is another area of interest. While traditional organotin reagents have faced scrutiny due to their potential toxicity, Tin(4+) Tetra(2-propanolate) has been found to exhibit lower environmental impact compared to its counterparts. This has opened up new possibilities for its use in green chemistry initiatives, where minimizing waste and hazardous byproducts are paramount.

Advances in computational chemistry have further enhanced the understanding of Tin(4+) Tetra(2-propanolate)'s reactivity. Molecular modeling studies have provided insights into how the compound interacts with substrates during catalytic cycles, allowing researchers to fine-tune reaction conditions for optimal performance. These computational approaches have also helped predict new applications for Tin(4+) Tetra(2-propanolate), driving innovation in synthetic chemistry.

In conclusion, Tin(4+) Tetra(2-propanolate) stands as a cornerstone in modern chemical research. Its unique properties make it an indispensable tool for synthetic chemists, particularly in pharmaceutical development. As research continues to uncover new applications and refine existing methodologies, this compound is poised to remain at the forefront of chemical innovation.